3-(6-Aminopyridin-3-yl)-2-fluorobenzonitrile

• IUPAC Name: 3-(6-aminopyridin-3-yl)-2-fluorobenzonitrile
• InChI: InChI=1S/C12H8FN3/c13-12-8(6-14)2-1-3-10(12)9-4-5-11(15)16-7-9/h1-5,7H,(H2,15,16)
• InChI Key: GHPVTULAICGWLD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C2=CN=C(C=C2)N)F)C#N
• Molecular Formula: C12H8FN3
• Molecular Weight: 213.21 g/mol
• CAS No.: 1314987-72-8

Description

3-(6-Aminopyridin-3-yl)-2-fluorobenzonitrile is an organic compound that features a pyridine ring substituted with an amino group and a fluorobenzonitrile moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(6-Aminopyridin-3-yl)-2-fluorobenzonitrile typically involves the nucleophilic substitution reaction of 2-fluorobenzonitrile with 6-aminopyridine. The reaction is carried out in the presence of a base such as potassium carbonate in a polar aprotic solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

For industrial-scale production, the process may involve the use of continuous flow reactors to ensure consistent quality and yield. The starting materials, 2-fluorobenzonitrile and 6-aminopyridine, are fed into the reactor along with the base and solvent. The reaction mixture is then heated to the required temperature, and the product is isolated through crystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

3-(6-Aminopyridin-3-yl)-2-fluorobenzonitrile can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro derivatives.

Reduction: The nitrile group can be reduced to form primary amines.

Substitution: The fluorine atom can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or hydrogen peroxide in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon or lithium aluminum hydride.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydride.

Major Products Formed

Oxidation: Nitro derivatives.

Reduction: Primary amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-(6-Aminopyridin-3-yl)-2-fluorobenzonitrile has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential as a pharmaceutical intermediate in drug development.

Industry: Utilized in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(6-Aminopyridin-3-yl)-2-fluorobenzonitrile involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological macromolecules, while the fluorobenzonitrile moiety can participate in π-π interactions. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

3-(6-Aminopyridin-3-yl)benzamide: Similar structure but lacks the fluorine atom.

3-(6-Aminopyridin-3-yl)acrylate: Contains an acrylate group instead of a nitrile group.

Uniqueness

3-(6-Aminopyridin-3-yl)-2-fluorobenzonitrile is unique due to the presence of both the fluorobenzonitrile and aminopyridine moieties, which confer distinct chemical and biological properties. The fluorine atom enhances the compound’s stability and lipophilicity, making it a valuable intermediate in various applications .